Cas no 1698320-29-4 ((3-chloro-4-methylthiophen-2-yl)methanamine)

• Product Name: (3-chloro-4-methylthiophen-2-yl)methanamine
• CAS No: 1698320-29-4
• MF: C₆H₈ClNS
• MW: 161.652419090271
• CID: 5895199
• PubChem ID: 103401477
• Update Time: 2025-05-24

(3-chloro-4-methylthiophen-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-methylthiophen-2-yl)methanamine
• 1698320-29-4
• EN300-1985163

• Inchi： 1S/C6H8ClNS/c1-4-3-9-5(2-8)6(4)7/h3H,2,8H2,1H3
• InChI Key： ZHGBJUQPVPKVQH-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CSC=1CN

Computed Properties

• Exact Mass: 161.0065981g/mol
• Monoisotopic Mass: 161.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.3Ų

Additional information on (3-chloro-4-methylthiophen-2-yl)methanamine

Introduction to (3-chloro-4-methylthiophen-2-yl)methanamine (CAS No. 1698320-29-4)

(3-chloro-4-methylthiophen-2-yl)methanamine (CAS No. 1698320-29-4) is a versatile organic compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and chemical synthesis. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to (3-chloro-4-methylthiophen-2-yl)methanamine.

Chemical Structure and Properties

(3-chloro-4-methylthiophen-2-yl)methanamine is a substituted thiophene derivative with the molecular formula C₈H₉ClNS. The compound features a thiophene ring, a chlorine atom, and a methyl group, all of which contribute to its distinct chemical properties. The presence of the amino group (-NH₂) at the methylene position (CH₂) further enhances its reactivity and functional versatility. The molecular weight of (3-chloro-4-methylthiophen-2-yl)methanamine is approximately 176.68 g/mol.

The physical properties of (3-chloro-4-methylthiophen-2-yl)methanamine include its appearance as a colorless to pale yellow liquid or solid, depending on the purity and conditions. It is generally soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

Synthesis Methods

The synthesis of (3-chloro-4-methylthiophen-2-yl)methanamine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chloro-4-methylthiophene with an appropriate amine or ammonia source under controlled conditions. For example, the reaction of 3-chloro-4-methylthiophene with ammonia in the presence of a suitable catalyst can yield the desired product.

An alternative synthetic route involves the use of organometallic reagents such as Grignard reagents or organolithium compounds. In this method, the thiophene derivative is first converted into an organometallic intermediate, which is then reacted with an appropriate electrophile to form the final product. This approach often provides higher yields and better control over the reaction conditions.

Applications in Pharmaceutical Research

(3-chloro-4-methylthiophen-2-yl)methanamine has shown promise in various pharmaceutical applications due to its unique chemical structure and functional groups. Recent studies have explored its potential as a lead compound for developing new drugs targeting specific biological pathways.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the use of (3-chloro-4-methylthiophen-2-yl)methanamine as a scaffold for designing novel inhibitors of protein kinases. The results demonstrated that derivatives of this compound exhibited potent inhibitory activity against several kinases involved in cancer progression, suggesting its potential as a therapeutic agent.

Another area of interest is the use of (3-chloro-4-methylthiophen-2-yl)methanamine in the development of antiviral agents. A study published in Antiviral Research reported that certain derivatives of this compound showed significant antiviral activity against influenza viruses, highlighting its potential for combating viral infections.

Toxicity and Safety Considerations

The safety profile of (3-chloro-4-methylthiophen-2-yl)methanamine is an important consideration for both research and industrial applications. While detailed toxicological data are still being compiled, preliminary studies suggest that the compound exhibits moderate toxicity when ingested or inhaled. It is recommended that appropriate safety measures be taken when handling this compound, including the use of personal protective equipment (PPE) such as gloves and goggles.

In vitro cytotoxicity assays have shown that (3-chloro-4-methylthiophen-2-yl)methanamine can induce cell death at high concentrations, particularly in sensitive cell lines. However, these effects are concentration-dependent, and lower concentrations are generally well-tolerated by most cell types.

Conclusion

(3-chloro-4-methylthiophen-2-yl)methanamine (CAS No. 1698320-29-4) is a promising organic compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive scaffold for developing new drugs targeting various biological pathways. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the scientific community.